Heterostructured NiFe oxide/phosphide nanoflakes for efficient water oxidation†
Dalton Transactions Pub Date: 2019-05-08 DOI: 10.1039/C9DT01275C
Abstract
To realise the gradual replacement of noble metal-based materials for electrocatalytic energy conversion, numerous studies need to be focused on the compounds based on inexpensive 3d transition metals (such as Fe and Co). For achieving energetic electrocatalysis, elaborately designed nanostructures are urgently desired. Here, we reported a facile approach for the preparation of a NiFe oxide/phosphide (Ni2/3Fe1/3O/Ni4/3Fe2/3P) heterostructure with a 2-dimensional (2D) nanoflake-like morphology. Based on the combined advantages of composition and structure, the 2D Ni2/3Fe1/3O/Ni4/3Fe2/3P nanoflakes were characterized to exhibit a high activity for the electrocatalytic water oxidation, surpassing that of individual Ni2/3Fe1/3O or Ni4/3Fe2/3P nanoplates. This result may offer a great possibility of delicatedly designing nanostructures for highly efficient electrochemical energy conversion.
Recommended Literature
- [1] Contents list
- [2] Local elasticity in nonlinear rheology of interacting colloidal glasses revealed by neutron scattering and rheometry†
- [3] Complexometric analysis of magnetic materials by means of automatic titrations
- [4] Phosphorescence and fluorescence characterization of fluorescein derivatives immobilized in various polymer matrices
- [5] Ultrasensitive and robust organic gas sensors through dual hydrogen bonding†
- [6] Matrix-assisted laser desorption/ionization time-of-flight mass spectrometry combined with chemometrics to identify the origin of Chinese medicinal materials†
- [7] Foods and drugs analysis
- [8] Cu-Catalyzed three-component coupling reactions using nitriles, 1,3-dienes and silylboranes†
- [9] Morphology modulation and application of Au(i)–thiolate nanostructures†
- [10] Colloidal BaZrS3 chalcogenide perovskite nanocrystals for thin film device fabrication†
